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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542

This document provides crucial safety and logistical guidance for the proper disposal of
Formetanate hydrochloride (CAS: 23422-53-9), a carbamate pesticide.[1][2] Adherence to
these procedures is essential for ensuring personnel safety and environmental protection.
Formetanate hydrochloride is a cholinesterase inhibitor that is fatal if swallowed or inhaled and
IS very toxic to aquatic life with long-lasting effects.[3][4][5][6]

Core Principles of Formetanate Disposal

The disposal of formetanate hydrochloride is governed by its classification as an acutely
hazardous waste.[2] Improper disposal of excess pesticide, spray mixture, or rinsate is a
violation of Federal law.[2] The primary principle is to ensure that this substance does not
contaminate the environment. Therefore, it must not be disposed of with household garbage or
allowed to reach sewage systems, groundwater, or water courses.[4] All waste materials must
be managed in accordance with local, regional, and national regulations through an approved
waste disposal plant.[3][4]

Data Summary: Hazard and Regulatory Information

The following table summarizes key quantitative data and classifications for Formetanate
hydrochloride, essential for its proper handling and transportation for disposal.
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Parameter

Value | Classification

Source

GHS Hazard Statements

H300+H330: Fatal if swallowed
or if inhaled. H317: May cause
an allergic skin reaction. H410:
Very toxic to aquatic life with

long lasting effects.

[3]141[5]

UN Number

UNZ2757 or UN2811

(112131

UN Proper Shipping Name

CARBAMATE PESTICIDE,
SOLID, TOXIC (formetanate
hydrochloride) or Toxic solid,
organic, n.o.s. (Formetanate
hydrochloride)

[1]3]

Transport Hazard Class

6.1 (Toxic substances)

[2][6]

Packing Group

[1]

Environmental Hazards

Marine Pollutant. Very toxic to
aquatic life.[1][4]

[1]14]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for researchers and laboratory personnel.

Step 1: Assess and Prepare

« |dentify Waste Type: Determine if you are disposing of unused pure product, contaminated

materials (e.g., gloves, lab coats, glassware), or spill cleanup debris.

o Consult Safety Data Sheet (SDS): Before handling, always review the most current SDS for

Formetanate hydrochloride.

» Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes:

o Respiratory Protection: An OSHA/MSHA-approved respirator is required, as the dust is
fatal if inhaled.[3][7] Work should be conducted under a chemical hood.[3][7]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.sigmaaldrich.com/US/en/sds/sial/45514?userType=undefined
https://bg.cpachem.com/msds?num=SB14850&dnl=sd_-_Formetanate_hydrochloride_%5BCAS_23422-53-9%5D_%28SB14850%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate
https://pp-web-images.s3.amazonaws.com/ca/images/Carzol_PCP29991_SDS_ISS2014-11-21.pdf
https://assets.greenbook.net/20-56-34-28-08-2023-Carzol_SP_-sds.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/45514?userType=undefined
https://pp-web-images.s3.amazonaws.com/ca/images/Carzol_PCP29991_SDS_ISS2014-11-21.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/45514?userType=undefined
https://assets.greenbook.net/20-56-34-28-08-2023-Carzol_SP_-sds.pdf
https://cameochemicals.noaa.gov/chemical/5009
https://pp-web-images.s3.amazonaws.com/ca/images/Carzol_PCP29991_SDS_ISS2014-11-21.pdf
https://pp-web-images.s3.amazonaws.com/ca/images/Carzol_PCP29991_SDS_ISS2014-11-21.pdf
https://bg.cpachem.com/msds?num=SB14850&dnl=sd_-_Formetanate_hydrochloride_%5BCAS_23422-53-9%5D_%28SB14850%29_%28EU%29.pdf
https://pp-web-images.s3.amazonaws.com/ca/images/Carzol_PCP29991_SDS_ISS2014-11-21.pdf
https://bg.cpachem.com/msds?num=SB14850&dnl=sd_-_Formetanate_hydrochloride_%5BCAS_23422-53-9%5D_%28SB14850%29_%28EU%29.pdf
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/45514?userType=undefined
http://www.abdurrahmanince.net/355/23422-53-9.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/45514?userType=undefined
http://www.abdurrahmanince.net/355/23422-53-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Hand Protection: Wear suitable protective gloves.[3][7]
o Eye Protection: Wear safety glasses or eye shields.[7]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6][7]

Step 2: Containment and Labeling

o Use Original Containers: Whenever possible, leave the chemical in its original container.[3]
Do not mix with other waste.[3]

o Secure Containment: For other contaminated materials, use designated, sealable, and
chemically compatible containers for hazardous waste.

o Proper Labeling: Clearly label the waste container with "Hazardous Waste," the chemical
name "Formetanate hydrochloride," and the associated hazard symbols (e.g., "Toxic,"
"Environmentally Hazardous").[8]

Step 3: Spill Management

o Evacuate and Ventilate: In case of a spill, evacuate and isolate the area.[6][7] Ensure
adequate ventilation.[4]

» Containment: Prevent the spill from entering drains or waterways.[1][4] For larger spills, dike
fire control water for later disposal.[6]

e Cleanup: Carefully sweep up the solid material.[7] Absorb liquid spills with inert material like
sand, diatomite, or universal binders.[4]

o Package for Disposal: Place all cleanup materials and contaminated items into a sealed,
labeled hazardous waste container.[2][4]

Step 4: Storage and Disposal

e Secure Storage: Store the sealed waste containers in a cool, dry, well-ventilated, and locked
area, away from incompatible materials, food, and feed.[2][3][4]
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» Contact a Certified Waste Hauler: Arrange for pickup and disposal through your institution's
Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal
company.[8] Provide them with the SDS and waste characterization.

o Disposal of Empty Containers: Empty containers must be treated as hazardous waste and
should not be reused for any purpose.[1][8] They should be collected by your EHS office or
hazardous waste contractor for proper disposal.[8]

Cited Decontamination Protocol

While incineration at an approved facility is the standard and required method of disposal,
chemical degradation can be used for decontamination of equipment under controlled
laboratory conditions. Formetanate hydrochloride is a carbamate pesticide.[5] A general
guideline for the decontamination of carbamate manufacturing wastes involves alkaline
hydrolysis.

o Methodology: For every 5 Ibs of actual carbaryl (a related carbamate), the addition of 2 Ibs of
flake caustic soda (sodium hydroxide) with a 24-hour reaction time is recommended for
degradation.[9] Formetanate hydrochloride is known to be readily degradable in neutral and
alkaline conditions.[10]

» Disclaimer: This chemical degradation procedure is provided for informational purposes
regarding the chemical's reactivity. The primary and mandated disposal route for
Formetanate waste is through a licensed hazardous waste facility.[2][3][4]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of Formetanate
hydrochloride waste in a laboratory setting.
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Identify Formetanate Waste
(Pure, Contaminated, Spill)

l

Wear Required PPE
(Respirator, Gloves, Goggles)

Is this a spill?

Follow Spill Cleanup Protocol
(Contain, Absorb, Collect)

Segregate and Contain Waste
in Labeled, Sealed Container

Store Securely in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

Complete Waste Manifest
and Transfer Documentation

Waste Removed for
Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for Formetanate hydrochloride waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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